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Introduction

Benzpyrimoxan is a novel insecticide belonging to the benzyloxypyrimidine chemical class,
developed by Nihon Nohyaku Co., Ltd.[1] It exhibits high efficacy against various species of
rice planthoppers, which are significant pests in major rice-producing regions of Asia.[2][3]
Notably, Benzpyrimoxan is effective against planthopper populations that have developed
resistance to existing insecticides, making it a valuable tool for insecticide resistance
management (IRM) and integrated pest management (IPM) programs.[2][3] This document
provides detailed application notes and experimental protocols for the use of Benzpyrimoxan
against rice planthoppers.

Mode of Action

Benzpyrimoxan possesses a hovel mode of action, classified as an ecdysone titer disruptor.[4]
It interferes with the metabolism of ecdysone, a crucial hormone regulating molting in insects.
This disruption leads to abnormally high levels of ecdysone during the molting process, which
ultimately causes mortality in the nymphal stages.[4] The insecticidal symptoms of
Benzpyrimoxan are distinct from other insect growth regulators like buprofezin.[5][6] Affected
nymphs turn blackish, and their exuviae remain attached to the posterior of their bodies.[5]
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Importantly, Benzpyrimoxan does not exhibit cross-resistance with existing insecticides,
indicating a different target site and mechanism.[2]

Data Presentation

Pest Species Common Name Stage LC50 (mg a.i./L)
) Brown Planthopper

Nilaparvata lugens Nymph 0.1-0.3

(BPH)
_ White-backed

Sogatella furcifera Nymph 03-1
Planthopper (WBPH)
Small Brown

Laodelphax striatellus Nymph 03-1
Planthopper (SBPH)

o Green Rice

Nephotettix cincticeps Nymph 3-10
Leafhopper

Aphis gossypii Cotton Aphid Mixed 30-100

Bemisia tabaci (type )
Sweetpotato Whitefly Egg 30- 100

Q)

Source: Adapted from Satoh et al., 2017[2]

Table 2: Efficacy of Benzpyrimoxan against Resistant
Planthopper Strains
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Resistance Ratio

Pest Species Strain LC90 (mg a.i./L)
(RIS)
Brown Planthopper ]
_ Resistant (2018) 1-3 3
(Nilaparvata lugens)
Susceptible (1983) 03-1
Small Brown
Planthopper ]
Resistant (2018) 3 <3
(Laodelphax
striatellus)
Susceptible (1969) 1-3

Source: Adapted from Nihon Nohyaku Co., Ltd. presentation[6]

Table 3: Field Efficacy of Benzpyrimoxan against Brown

Planthopper (BPH) in Japan (201%)

Mean No. of BPH

Treatment Dosage (g a.i./ha) per 10 hills (14 % Control (14 DAT)
DAT)

Benzpyrimoxan 50 15.2 95.5

Benzpyrimoxan 75 8.7 97.4

Standard Insecticide - 120.5 64.1

Untreated Control - 335.8

DAT: Days After Treatment. Source: Adapted from Satoh et al., 2017[2]

Experimental Protocols
Laboratory Bioassay for Insecticidal Activity

This protocol is adapted from the feed-dipping and rice stem dipping methods to determine the
lethal concentration (LC50/LC90) of Benzpyrimoxan against rice planthopper nymphs.
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Materials:

Benzpyrimoxan technical grade or formulated product

Acetone (for dissolving technical grade)

Distilled water

Wetting agent (e.g., Triton X-100)

Rice seedlings (susceptible variety, 2-3 leaf stage)

Glass tubes or petri dishes

Third-instar planthopper nymphs

Environmental chamber (25+1°C, 60-70% RH, 16L:8D photoperiod)

Procedure:

Preparation of Test Solutions:

o For technical grade Benzpyrimoxan, prepare a stock solution in acetone.

o Prepare a series of dilutions from the stock solution or the formulated product with distilled
water containing a wetting agent (e.g., 0.01%).

o Include a control treatment with only distilled water and the wetting agent.

Treatment of Rice Seedlings:

o Bundle 3-5 rice seedlings together.

o Dip the seedlings into the test solutions for 30 seconds, ensuring complete coverage.

o Air-dry the treated seedlings for at least 30 minutes.

Insect Inoculation:
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[e]

Place the roots of the treated seedlings in a water-soaked cotton ball to maintain
freshness.

[e]

Place the seedlings inside a glass tube or petri dish.

o

Introduce 10-20 third-instar planthopper nymphs into each container.

[¢]

Seal the containers with a breathable material (e.qg., cotton plug or fine mesh).

e Incubation and Assessment:

o Maintain the treated insects in an environmental chamber under the specified conditions.

[2]

o Assess mortality 5-7 days after treatment.[2] Nymphs that are unable to move when
prodded with a fine brush are considered dead.

o Record the number of dead and live nymphs for each concentration.
e Data Analysis:
o Correct for control mortality using Abbott's formula if necessary.

o Perform probit analysis to calculate the LC50 and LC90 values and their 95% confidence
intervals.

Field Efficacy Trial

This protocol outlines the methodology for evaluating the field performance of
Benzpyrimoxan.

Materials:
e Benzpyrimoxan formulated product
o Knapsack sprayer or other suitable application equipment

o Plot demarcation materials (e.g., stakes, flags)
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» Data collection sheets
Procedure:
o Experimental Design and Plot Setup:
o Select a rice field with a history of planthopper infestation.

o Design the experiment using a randomized complete block design with at least three
replications.

o Demarcate individual plots of a suitable size (e.g., 5m x 5m) with buffer zones to prevent
spray drift.

e Pre-treatment Assessment:
o One day before application, assess the initial planthopper population in each plot.

o Randomly select 10-20 hills per plot and count the number of planthopper nymphs and
adults.

« Insecticide Application:
o Apply Benzpyrimoxan at the recommended dosages (e.g., 50-75 g a.i./ha).[2]

o Ensure thorough coverage of the rice plants, especially the basal parts where
planthoppers congregate.

o Include a standard insecticide treatment and an untreated control for comparison.
e Post-treatment Assessment:

o Assess planthopper populations at regular intervals after application (e.g., 3, 7, 14, and 21
days after treatment).

o Use the same sampling method as the pre-treatment assessment.

» Efficacy Calculation:
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o Calculate the percent control for each treatment at each assessment date using the
Henderson-Tilton formula or a similar method.

Resistance Monitoring Protocol

This protocol is a modification of standard resistance monitoring techniques for rice
planthoppers, adapted for Benzpyrimoxan.

Materials:
» Planthopper populations collected from different geographical locations.
o Laboratory bioassay materials as described in Protocol 1.
o A susceptible baseline planthopper population.
Procedure:
» Population Collection and Rearing:
o Collect planthoppers from various rice-growing regions.

o Rear each population on susceptible rice seedlings in the laboratory for at least one
generation to acclimatize them.

o Baseline Susceptibility:

o Establish and maintain a susceptible baseline population that has not been exposed to

insecticides.

o Determine the baseline LC50 of Benzpyrimoxan for this susceptible population using the

laboratory bioassay protocol.
» Bioassay of Field Populations:

o Conduct laboratory bioassays with the field-collected populations using the same protocol
as for the baseline population.

o Determine the LC50 value for each field population.
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» Calculation of Resistance Ratio:
o Calculate the Resistance Ratio (RR) for each field population using the following formula:
» RR = (LC50 of the field population) / (LC50 of the susceptible baseline population)
e Interpretation of Results:

o An RR value greater than 1 indicates some level of resistance. Categorize the resistance
levels (e.g., low, moderate, high) based on established thresholds.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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